Cas no 99257-73-5 (3-O-(1,6-Dihydroxy-2-cyclohexene-1-carboxylate)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan)

• Product Name: 3-O-(1,6-Dihydroxy-2-cyclohexene-1-carboxylate)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
• CAS No: 99257-73-5
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 2040435
• Update Time: 2025-04-21

3-O-(1,6-Dihydroxy-2-cyclohexene-1-carboxylate)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan Chemical and Physical Properties

Names and Identifiers

• 3-O-(1,6-Dihydroxy-2-cyclohexene-1-carboxylate)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
• 3-O-(1,6-dihydroxy-2-cyclohexene-1-carboxylic acid ester) of (+)-catechin

• Inchi： 1S/C22H22O9/c23-12-8-15(25)13-10-18(31-21(28)22(29)6-2-1-3-19(22)27)20(30-17(13)9-12)11-4-5-14(24)16(26)7-11/h2,4-9,18-20,23-27,29H,1,3,10H2
• InChI Key： HJZDCSVJQHSHLC-UHFFFAOYSA-N
• SMILES： OC1C(C(OC2C(C3C=C(O)C(O)=CC=3)OC3C(=C(C=C(C=3)O)O)C2)=O)(O)C=CCC1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• XLogP3: 1.335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins